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Compound of Interest

Compound Name: Isogeraniol

Cat. No.: B1238688 Get Quote

For Immediate Reference: A Guide for Researchers, Scientists, and Drug Development

Professionals

This document provides crucial safety and logistical information for the handling of Isogeraniol
in a laboratory environment. It outlines the necessary personal protective equipment (PPE),

detailed operational protocols, and proper disposal methods to ensure the safety of all

personnel.

Summary of Quantitative Data
The following table summarizes the key quantitative safety and physical properties of

Isogeraniol and its close isomer, Geraniol. Due to the limited availability of specific data for

Isogeraniol, information for Geraniol is provided as a close chemical equivalent.
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Property Value Source(s)

Chemical Identity

IUPAC Name
(3Z)-3,7-dimethylocta-3,6-dien-

1-ol
[1]

Molecular Formula C10H18O [1]

Molecular Weight 154.25 g/mol [1]

CAS Number 5944-20-7 [2]

Physical Properties

Appearance Colorless oily liquid [3]

Boiling Point 229 - 230 °C [4][5][6]

Melting Point -15 °C [4]

Flash Point 76 °C (168 °F) [4]

Density 0.878 - 0.879 g/mL at 20 °C [4][6]

Vapor Pressure 0.2 mmHg at 20 °C [4]

Solubility
Insoluble in water; soluble in

alcohol and oils
[3]

Safety and Hazards

GHS Hazard Statements

H315: Causes skin

irritationH317: May cause an

allergic skin reactionH318:

Causes serious eye

damageH402: Harmful to

aquatic life

[1][5][6][7]

Exposure Limits

Occupational Exposure Limit

(OEL)

No specific OEL has been

established for Isogeraniol. For

the related compound

Geraniol, an ACGIH TLV of 50

[8][9][10][11][12]
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ppm (TWA) has been

suggested by some suppliers,

though it is not universally

established.

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory when handling Isogeraniol.
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PPE Category Specifications Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side shields. A face shield

should be worn in situations

with a higher risk of splashing.

Protects against splashes and

vapors that can cause serious

eye damage.[2][4][13][14]

Skin Protection

- Gloves: Chemically resistant

gloves are required. Nitrile or

neoprene gloves are suitable

for incidental contact. For

extended contact or

immersion, butyl rubber gloves

are recommended. Always

check the manufacturer's glove

compatibility data.- Lab Coat:

A long-sleeved, flame-

retardant lab coat must be

worn and kept fastened.-

Clothing: Wear long pants and

closed-toe shoes.

Prevents skin contact, which

can cause irritation and allergic

reactions.[2][4][8][13]

Contaminated clothing should

be removed and washed

before reuse.[4][8]

Respiratory Protection

Not typically required when

working in a well-ventilated

area or a chemical fume hood.

[4][8] If vapors or aerosols are

likely to be generated, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[5][14]

Isogeraniol is a volatile organic

compound (VOC), and

inhalation of high

concentrations of its vapor can

cause respiratory irritation.[8]

[9][13]

Experimental Protocols
The following is a generalized, step-by-step protocol for the safe handling of Isogeraniol in a

laboratory setting. This should be adapted to the specific requirements of your experiment.

1. Preparation and Precautionary Measures
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Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Isogeraniol.[2][4][5][6][7][8]

Work Area Preparation: Ensure that the work area, preferably a chemical fume hood, is clean

and uncluttered.[2][13] Confirm that the fume hood is functioning correctly.

Assemble Materials: Gather all necessary equipment, including Isogeraniol, solvents,

glassware, and waste containers.

Emergency Equipment: Verify the location and functionality of the nearest safety shower,

eyewash station, and fire extinguisher.[4]

2. Handling and Use of Isogeraniol

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Dispensing: When transferring Isogeraniol, do so carefully to avoid splashing. Use a pipette

or a graduated cylinder for accurate measurement.

Heating: If heating is required, use a heating mantle or a water bath. Avoid open flames due

to the combustible nature of Isogeraniol.[4]

Ventilation: All work with Isogeraniol should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.[2][13]

3. Spills and Emergency Procedures

Minor Spills: For small spills, absorb the material with an inert absorbent such as sand or

vermiculite.[4][14] Place the absorbed material into a sealed container for proper disposal.

Major Spills: In the event of a large spill, evacuate the area and alert laboratory personnel

and safety officers.

Skin Contact: If Isogeraniol comes into contact with the skin, immediately wash the affected

area with soap and plenty of water for at least 15 minutes.[4][13] Remove contaminated

clothing.
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Eye Contact: If Isogeraniol enters the eyes, flush immediately with copious amounts of

water for at least 15 minutes, holding the eyelids open.[4][13] Seek immediate medical

attention.

Inhalation: If vapors are inhaled, move the individual to fresh air. If breathing is difficult,

administer oxygen.[2]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2][4]

Operational and Disposal Plans
Storage

Store Isogeraniol in a tightly closed container in a cool, dry, and well-ventilated area.[2][4]

Keep away from heat, sparks, open flames, and other sources of ignition.[4]

Store separately from incompatible materials such as strong oxidizing agents, strong acids,

and acid chlorides.[4]

Disposal

Isogeraniol and any materials contaminated with it should be disposed of as hazardous

waste.[4][5]

Collect waste in a clearly labeled, sealed container.

Do not dispose of Isogeraniol down the drain or in the regular trash.[2][6]

Follow all local, state, and federal regulations for hazardous waste disposal.[5]

Visual Workflow for Safe Handling of Isogeraniol
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Caption: Workflow for the safe handling and disposal of Isogeraniol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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